ethene;furan-2,5-dione;2-methyloxirane;oxirane;(Z)-4-oxo-4-propan-2-yloxybut-2-enoic acid

• Molecular Formula: C18H26O9
• Molecular Weight: 386.4 g/mol
• IUPAC Name: ethene;furan-2,5-dione;2-methyloxirane;oxirane;(Z)-4-oxo-4-propan-2-yloxybut-2-enoic acid
• InChI: InChI=1S/C7H10O4.C4H2O3.C3H6O.C2H4O.C2H4/c1-5(2)11-7(10)4-3-6(8)9;5-3-1-2-4(6)7-3;1-3-2-4-3;1-2-3-1;1-2/h3-5H,1-2H3,(H,8,9);1-2H;3H,2H2,1H3;1-2H2;1-2H2/b4-3-
• InChI Key: LXAKSCGIJWVGBJ-PHSMJEINSA-N
• Isomeric SMILES: CC1CO1.CC(C)OC(=O)/C=C\C(=O)O.C=C.C1CO1.C1=CC(=O)OC1=O
• Canonical SMILES: CC1CO1.CC(C)OC(=O)C=CC(=O)O.C=C.C1CO1.C1=CC(=O)OC1=O
• Related CAS: 75535-30-7

Description

The compound “ethene;furan-2,5-dione;2-methyloxirane;oxirane;(Z)-4-oxo-4-propan-2-yloxybut-2-enoic acid” is a complex molecule composed of multiple functional groups, each contributing to its unique chemical properties. Ethene, also known as ethylene, is a simple hydrocarbon with a double bond. Furan-2,5-dione, also known as maleic anhydride, is a cyclic anhydride. 2-Methyloxirane and oxirane are epoxides, with oxirane being the simplest epoxide, also known as ethylene oxide. (Z)-4-oxo-4-propan-2-yloxybut-2-enoic acid is a carboxylic acid derivative with an ester and a ketone functional group.

Preparation Methods

Synthetic Routes and Reaction Conditions

Ethene: Ethene is typically produced by the steam cracking of hydrocarbons such as ethane and propane at high temperatures (800-900°C) in the presence of steam.

Furan-2,5-dione: Maleic anhydride is produced by the vapor-phase oxidation of n-butane or benzene in the presence of a catalyst such as vanadium pentoxide.

2-Methyloxirane: Propylene oxide is produced by the chlorohydrin process, which involves the reaction of propylene with chlorine and water to form propylene chlorohydrin, followed by dehydrochlorination with a base.

Oxirane: Ethylene oxide is produced by the catalytic oxidation of ethylene with oxygen in the presence of a silver catalyst.

(Z)-4-oxo-4-propan-2-yloxybut-2-enoic acid: This compound can be synthesized through the esterification of (Z)-4-oxo-4-hydroxybut-2-enoic acid with isopropanol in the presence of an acid catalyst.

Industrial Production Methods

Ethene: Industrially, ethene is produced in large quantities through steam cracking of hydrocarbons, which is a highly efficient process.

Furan-2,5-dione: Maleic anhydride is produced on an industrial scale using the vapor-phase oxidation of n-butane, which is a cost-effective and efficient method.

2-Methyloxirane: Propylene oxide is produced industrially using the chlorohydrin process or the oxidation of propylene with organic hydroperoxides.

Oxirane: Ethylene oxide is produced industrially by the direct oxidation of ethylene with oxygen, which is a highly efficient process.

Chemical Reactions Analysis

Types of Reactions

Ethene: Undergoes addition reactions such as hydrogenation, halogenation, and polymerization.

Furan-2,5-dione: Undergoes hydrolysis to form maleic acid and can participate in Diels-Alder reactions.

2-Methyloxirane: Undergoes ring-opening reactions with nucleophiles such as water, alcohols, and amines.

Oxirane: Undergoes ring-opening reactions with nucleophiles and can be polymerized to form polyethylene glycol.

(Z)-4-oxo-4-propan-2-yloxybut-2-enoic acid: Can undergo ester hydrolysis to form (Z)-4-oxo-4-hydroxybut-2-enoic acid and isopropanol.

Common Reagents and Conditions

Ethene: Hydrogenation with hydrogen gas and a metal catalyst (e.g., palladium), halogenation with halogens (e.g., chlorine), and polymerization with catalysts (e.g., Ziegler-Natta catalysts).

Furan-2,5-dione: Hydrolysis with water, Diels-Alder reactions with dienes.

2-Methyloxirane: Ring-opening with water, alcohols, or amines in the presence of an acid or base catalyst.

Oxirane: Ring-opening with nucleophiles such as water, alcohols, or amines in the presence of an acid or base catalyst.

(Z)-4-oxo-4-propan-2-yloxybut-2-enoic acid: Ester hydrolysis with water and an acid or base catalyst.

Major Products Formed

Ethene: Ethane (hydrogenation), ethylene dichloride (halogenation), polyethylene (polymerization).

Furan-2,5-dione: Maleic acid (hydrolysis), Diels-Alder adducts.

2-Methyloxirane: Propylene glycol (ring-opening with water), propylene glycol ethers (ring-opening with alcohols).

Oxirane: Ethylene glycol (ring-opening with water), polyethylene glycol (polymerization).

(Z)-4-oxo-4-propan-2-yloxybut-2-enoic acid: (Z)-4-oxo-4-hydroxybut-2-enoic acid and isopropanol (ester hydrolysis).

Scientific Research Applications

Chemistry

Ethene: Used as a monomer in the production of polyethylene and other polymers.

Furan-2,5-dione: Used as a dienophile in Diels-Alder reactions and as a precursor for the synthesis of various chemicals.

2-Methyloxirane: Used in the production of polyurethane foams and as a precursor for the synthesis of propylene glycol.

Oxirane: Used in the production of ethylene glycol and as a sterilizing agent.

(Z)-4-oxo-4-propan-2-yloxybut-2-enoic acid: Used in organic synthesis as a building block for more complex molecules.

Biology and Medicine

Ethene: Acts as a plant hormone that regulates fruit ripening.

Furan-2,5-dione: Used in the synthesis of pharmaceuticals and agrochemicals.

2-Methyloxirane: Used in the production of pharmaceuticals and as a fumigant.

Oxirane: Used as a sterilizing agent for medical equipment.

(Z)-4-oxo-4-propan-2-yloxybut-2-enoic acid:

Industry

Ethene: Used in the production of plastics, solvents, and other chemicals.

Furan-2,5-dione: Used in the production of resins, coatings, and adhesives.

2-Methyloxirane: Used in the production of polyurethane foams and as a solvent.

(Z)-4-oxo-4-propan-2-yloxybut-2-enoic acid: Used in the synthesis of specialty chemicals and materials.

Comparison with Similar Compounds

Ethene: Similar to ethane and acetylene, but unique due to its double bond.

Furan-2,5-dione: Similar to succinic anhydride and phthalic anhydride, but unique due to its conjugated double bond system.

2-Methyloxirane: Similar to ethylene oxide and 1,2-butylene oxide, but unique due to its methyl group.

Oxirane: Similar to propylene oxide and epichlorohydrin, but unique due to its simplicity and high reactivity.

(Z)-4-oxo-4-propan-2-yloxybut-2-enoic acid: Similar to (Z)-4-oxo-4-hydroxybut-2-enoic acid and (E)-4-oxo-4-propan-2-yloxybut-2-enoic acid, but unique due to its ester and ketone functional groups.